Cas no 4295-66-3 (9H-THIOXANTHEN-9-OL, 9-[3-(DIMETHYLAMINO)PROPYL]-)
![9H-THIOXANTHEN-9-OL, 9-[3-(DIMETHYLAMINO)PROPYL]- structure](https://www.kuujia.com/scimg/cas/4295-66-3x500.png)
4295-66-3 structure
Product name:9H-THIOXANTHEN-9-OL, 9-[3-(DIMETHYLAMINO)PROPYL]-
9H-THIOXANTHEN-9-OL, 9-[3-(DIMETHYLAMINO)PROPYL]- Chemical and Physical Properties
Names and Identifiers
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- 9H-THIOXANTHEN-9-OL, 9-[3-(DIMETHYLAMINO)PROPYL]-
- 4295-66-3
- DTXSID901245256
- 9-[3-(Dimethylamino)propyl]-9H-thioxanthen-9-ol
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- Inchi: InChI=1S/C18H21NOS/c1-19(2)13-7-12-18(20)14-8-3-5-10-16(14)21-17-11-6-4-9-15(17)18/h3-6,8-11,20H,7,12-13H2,1-2H3
- InChI Key: AUROIMZGHWKEOA-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 299.13438547Da
- Monoisotopic Mass: 299.13438547Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 48.8Ų
9H-THIOXANTHEN-9-OL, 9-[3-(DIMETHYLAMINO)PROPYL]- Related Literature
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Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
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Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
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Juan David Serna-Salazar,Jorge Mahecha-Gómez Phys. Chem. Chem. Phys., 2000,2, 4061-4065
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Eli Sutter,Juan Carlos Idrobo,Peter Sutter J. Mater. Chem. C, 2020,8, 11555-11562
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